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Compound of Interest

Compound Name: A-1155463

Cat. No.: B15608892 Get Quote

A-1155463: A Potent and Selective BCL-XL
Inhibitor
A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra

large (BCL-XL), a key anti-apoptotic protein.[1][2] Developed through a combination of nuclear

magnetic resonance (NMR)-based screening and structure-based design, A-1155463
demonstrates picomolar binding affinity for BCL-XL while exhibiting significantly weaker

interactions with other members of the BCL-2 family, establishing it as a valuable tool for

studying BCL-XL-dependent biological processes and a promising lead compound for cancer

therapy.[1]

Comparative Selectivity Profiling
The selectivity of A-1155463 for BCL-XL over other BCL-2 family proteins is a defining

characteristic. The following table summarizes the binding affinities (Ki in nM) of A-1155463
and other notable BCL-2 family inhibitors against a panel of anti-apoptotic proteins.
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Compound
BCL-XL (Ki,
nM)

BCL-2 (Ki, nM)
BCL-W (Ki,
nM)

MCL-1 (Ki, nM)

A-1155463 <0.01 74 8 >444

A-1331852 <0.01 6 4 142

WEHI-539 1.1 (IC50) >500 >400 >400

Navitoclax (ABT-

263)
≤0.5 ≤1 ≤1 Weak

Data compiled from multiple sources.[1][3][4]

As evidenced by the data, A-1155463 displays exceptional selectivity for BCL-XL, with over

1000-fold weaker binding to BCL-2.[4] This high degree of selectivity minimizes off-target

effects, particularly the thrombocytopenia associated with dual BCL-2/BCL-XL inhibitors like

Navitoclax, which is caused by the inhibition of BCL-XL in platelets.

Signaling Pathway and Mechanism of Action
The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway. Anti-

apoptotic members, such as BCL-XL and BCL-2, prevent cell death by sequestering pro-

apoptotic proteins like BIM, BAK, and BAX. A-1155463 acts as a BH3 mimetic, binding to the

BH3-binding groove of BCL-XL and displacing pro-apoptotic proteins. This allows for the

activation of BAX and BAK, leading to mitochondrial outer membrane permeabilization,

cytochrome c release, and ultimately, apoptosis.
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BCL-2 Family Apoptosis Pathway and A-1155463 Inhibition
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TR-FRET Assay Workflow

Start

Prepare Reagents
(Protein, Peptide, Compound)

Dispense Compound
(Serial Dilutions)

Add BCL-2 Family Protein
and Incubate

Add Fluorescent
BH3 Peptide

Read Plate
(TR-FRET Signal)

Analyze Data
(Calculate Ki/IC50)

End

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15608892?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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